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(methyl)carbamate
CAS No.: 633328-19-5
Cat. No.: B1527113
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For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of pharmaceutical research and development, the unambiguous
determination of a molecule's structure is a cornerstone of innovation and regulatory
compliance. This guide provides an in-depth technical exploration of the structure elucidation of
the compound identified by CAS number 633328-19-5. Through a multi-technique
spectroscopic approach, we will navigate the process of piecing together the molecular puzzle,
offering insights into the rationale behind experimental choices and data interpretation.

The compound associated with CAS 633328-19-5 is identified as tert-Butyl (2-hydrazinyl-2-
oxoethyl)(methyl)carbamate with a molecular formula of CBH17N303.[1][2][3][4] This guide
will present a systematic workflow to hypothetically confirm this structure, demonstrating the
synergy between Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR)
spectroscopy.
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Foundational Analysis: Molecular Formula and
Unsaturation

The first step in any structure elucidation is to establish the molecular formula and the degree
of unsaturation (index of hydrogen deficiency - IHD). High-resolution mass spectrometry
(HRMS) is the primary tool for this purpose.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

o Sample Preparation: Dissolve a small quantity of the analyte (typically <1 mg) in a suitable
solvent such as methanol or acetonitrile.

 Instrumentation: Utilize an HRMS instrument, for instance, a Quadrupole Time-of-Flight (Q-
TOF) or Orbitrap mass spectrometer.

« lonization: Employ a soft ionization technique like Electrospray lonization (ESI) in positive ion
mode to minimize fragmentation and maximize the observation of the molecular ion.

o Data Acquisition: Acquire the mass spectrum, ensuring high mass accuracy (typically <5
ppm).

Data Interpretation and Expected Results

The HRMS spectrum is expected to show a prominent peak for the protonated molecule,
[M+H]+.

Parameter Expected Value
Molecular Formula C8H17N303
Exact Mass (M) 203.12699
Observed m/z of [M+H]+ 204.13427

A measured m/z of 204.13427 would be consistent with the protonated form of CBH17N303.

Index of Hydrogen Deficiency (IHD)
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The IHD is calculated using the formula: IHD = C - H/2 - X/2 + N/2 + 1 For CBH17N303: IHD =
8-17/2+3/2+1=8-85+15+1=2

An IHD of 2 suggests the presence of two double bonds or one double bond and one ring, or
other combinations. In the proposed structure, these correspond to the two carbonyl (C=0)
groups.

Unveiling the Carbon-Proton Framework: A Deep
Dive into NMR Spectroscopy

NMR spectroscopy is the most powerful technique for determining the precise connectivity of
atoms in a molecule. A suite of 1D and 2D NMR experiments is employed to build the structural
puzzle piece by piece.

Experimental Protocol: NMR Spectroscopy

Sample Preparation: Dissolve approximately 5-10 mg of the compound in a deuterated
solvent (e.g., CDCI3, DMSO-d6). The choice of solvent is critical to avoid interfering signals.

¢ Instrumentation: A high-field NMR spectrometer (e.g., 400-600 MHz) is recommended for
better signal dispersion.

¢ 1D NMR Experiments:

o H NMR: Provides information about the number of different types of protons, their
chemical environment, and their neighboring protons.

o 13C NMR: Shows the number of different types of carbon atoms.
e 2D NMR Experiments:

o COSY (Correlation Spectroscopy): ldentifies protons that are coupled to each other
(typically on adjacent carbons).

o HSQC (Heteronuclear Single Quantum Coherence): Correlates directly attached proton
and carbon atoms.

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1527113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons
and carbons that are two or three bonds away, which is crucial for connecting molecular

fragments.

Predicted NMR Data and Interpretation for tert-Butyl (2-hydrazinyl-2-oxoethyl)

(methyl)carbamate
Structure:

H NMR (Predicted)
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Chemical Shift

Multiplicity
(ppm)

Integration

Assignment

Rationale

~1.45 singlet

9H

(CHs)sC-

Protons of the

tert-butyl group
are equivalent

and have no

adjacent protons.

~2.95 singlet

3H

-N-CHs

Protons of the N-
methyl group are
a singlet due to
no adjacent

protons.

~4.00 singlet

2H

-N-CH2-C=0

Methylene
protons adjacent
to a nitrogen and

a carbonyl group.

~4.20 broad singlet

2H

-NH2

Protons on the
terminal nitrogen
of the hydrazide
are
exchangeable
and often appear
as a broad

singlet.

~7.80 broad singlet

1H

-C(=O)NH-

The amide
proton is also
exchangeable
and typically
appears as a

broad singlet.

13C NMR (Predicted)
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Chemical Shift (ppm) Assignment Rationale

Carbons of the tert-butyl
~28.5 (CH3)sC-

group.
~36.0 -N-CHs N-methyl carbon.
~52.0 -N-CH2-C=0 Methylene carbon.

Quaternary carbon of the tert-
~80.0 (CH3)sC-

butyl group.

Carbonyl carbon of the
~156.0 -0O-C=0

carbamate.

Carbonyl carbon of the
~170.0 -CH2-C=0

hydrazide.

2D NMR Correlations (Predicted)

e HSQC:
o Correlation between the proton signal at ~1.45 ppm and the carbon signal at ~28.5 ppm.
o Correlation between the proton signal at ~2.95 ppm and the carbon signal at ~36.0 ppm.
o Correlation between the proton signal at ~4.00 ppm and the carbon signal at ~52.0 ppm.

« HMBC:

o Key Correlation 1: Protons of the tert-butyl group (~1.45 ppm) will show a correlation to the
quaternary carbon of the tert-butyl group (~80.0 ppm) and the carbamate carbonyl carbon
(~156.0 ppm). This confirms the tert-butoxycarbonyl (Boc) group.

o Key Correlation 2: The N-methyl protons (~2.95 ppm) will show correlations to the
methylene carbon (~52.0 ppm) and the carbamate carbonyl carbon (~156.0 ppm). This
connects the methyl group to the nitrogen of the carbamate.

o Key Correlation 3: The methylene protons (~4.00 ppm) will show correlations to the N-
methyl carbon (~36.0 ppm), the carbamate carbonyl carbon (~156.0 ppm), and the
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hydrazide carbonyl carbon (~170.0 ppm). This is a crucial correlation that links the two
main fragments of the molecule.

Logical Workflow for Structure Assembly
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Caption: Workflow for the structure elucidation of CAS 633328-19-5.

Corroborative Evidence: Infrared Spectroscopy and
Fragmentation Analysis
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While NMR and HRMS provide the core structural information, Infrared (IR) spectroscopy and
tandem mass spectrometry (MS/MS) offer valuable confirmatory data.

Infrared (IR) Spectroscopy
o Expected Absorptions:
o ~3300-3400 cm~1 (N-H stretch): Indicative of the -NH and -NHz groups.
o ~2850-2950 cm~1 (C-H stretch): Aliphatic C-H bonds.
o ~1700-1720 cm~* (C=0 stretch): Carbamate carbonyl.
o ~1650-1680 cm~1 (C=0 stretch): Amide (hydrazide) carbonyl.
Tandem Mass Spectrometry (MS/MS)

By selecting the [M+H]+ ion (m/z 204.13) and subjecting it to collision-induced dissociation
(CID), we can observe characteristic fragment ions that support the proposed structure.

Predicted Fragmentation Pathway

4 )

Major Fragment Ions

Loss of isobutylene (-56 Da)
[C4HONO3+H]+

_C4H8 m/z 148.07

Loss of Boc group (-100 Da)
> [C3H7N30O+H]+

\ m/z 102.06

[CBH17N303+H]+ - C5H802
m/z 204.13

A caH90)+

m/z 57.07

(tert-butyl cation)
- J
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Caption: Predicted MS/MS fragmentation of tert-Butyl (2-hydrazinyl-2-oxoethyl)
(methyl)carbamate.

The observation of these key fragments would provide strong evidence for the presence of the
tert-butoxycarbonyl group and the overall connectivity of the molecule.

Conclusion

The structure elucidation of CAS 633328-19-5, tert-Butyl (2-hydrazinyl-2-oxoethyl)
(methyl)carbamate, is a systematic process that relies on the integration of data from multiple
analytical techniques. High-resolution mass spectrometry establishes the molecular formula,
while a comprehensive suite of 1D and 2D NMR experiments unveils the intricate connectivity
of the atoms. Corroborative evidence from IR spectroscopy and tandem mass spectrometry
further solidifies the structural assignment. This guide outlines a robust and logical workflow
that, while presented hypothetically in the absence of published experimental data, represents
a standard and rigorous approach in modern chemical analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Deconstructing CAS 633328-19-5: A Technical Guide to
Structure Elucidation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1527113/docs#deconstructing-cas-633328-19-5-a-
technical-guide-to-structure-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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